Cas no 253678-67-0 (Undecyl b-D-maltopyranoside)

• Product Name: Undecyl b-D-maltopyranoside
• CAS No: 253678-67-0
• MF: C₂₃H₄₄O₁₁
• MW: 496.588869094849
• MDL: MFCD01863130
• CID: 252373
• PubChem ID: 24889951
• Update Time: 2025-05-21

Undecyl b-D-maltopyranoside Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, undecyl 4-O-a-D-glucopyranosyl-
• Undecylmaltoside
• Undecyl β-D-maltoside
• UNDECYL B-D-MALTOPYRANOSIDE
• beta-D-Glucopyranoside, undecyl 4-O-alpha-D-glucopyranosyl-
• E80267
• NS00072829
• UNDECYL-BETA-D-MALTOPYRANOSIDE
• 2-[[4,5-dihydroxy-2-(hydroxymethyl)-6-undecoxy-3-oxanyl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• A-D-maltopyranoside
• Undecyl beta-D-maltopyranoside
• AKOS015919354
• HY-W283166
• 170552-39-3
• UNDECYL-MALTOSIDE
• n-Undecyl
• 253678-67-0
• Undecyl-beta-D-maltoside
• Q27466907
• (2R,3R,4S,5S,6R)-2-{[(2R,3S,4R,5R,6R)-4,5-DIHYDROXY-2-(HYDROXYMETHYL)-6-(UNDECYLOXY)OXAN-3-YL]OXY}-6-(HYDROXYMETHYL)OXANE-3,4,5-TRIOL
• n-Undecyl-beta-D-maltoside
• undecyl 4-O-alpha-D-glucopyranosyl-beta-D-glucopyranoside
• AS-59090
• CS-0328220
• DB02686
• Undecyl beta-D-maltoside, >=99.0% (TLC)
• (2R,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6R)-4,5-dihydroxy-2-(hydroxymethyl)-6-undecoxyoxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• (2R,3R,4S,5S,6R)-2-(((2R,3S,4R,5R,6R)-4,5-dihydroxy-2-(hydroxymethyl)-6-(undecyloxy)tetrahydro-2H-pyran-3-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• DA-56337
• UYEMNFYVTFDKRG-ZNGNCRBCSA-N
• n-Undecyl beta-D-maltopyranoside
• Undecyl b-D-maltopyranoside

• MDL： MFCD01863130
• Inchi： 1S/C23H44O11/c1-2-3-4-5-6-7-8-9-10-11-31-22-20(30)18(28)21(15(13-25)33-22)34-23-19(29)17(27)16(26)14(12-24)32-23/h14-30H,2-13H2,1H3/t14-,15-,16-,17+,18-,19-,20-,21-,22-,23-/m1/s1
• InChI Key： UYEMNFYVTFDKRG-ZNGNCRBCSA-N
• SMILES： O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)O)OCCCCCCCCCCC

Computed Properties

• Exact Mass: 496.28842
• Monoisotopic Mass: 496.288
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 34
• Rotatable Bond Count: 15
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 179A^2
• XLogP3: 0.8

Experimental Properties

• PSA: 178.53

Undecyl b-D-maltopyranoside Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides
• Other Chemical additives Functional Additives

Additional information on Undecyl b-D-maltopyranoside

Undecyl b-D-maltopyranoside (CAS No. 253678-67-0): A Comprehensive Overview

Undecyl b-D-maltopyranoside, identified by the chemical compound code CAS No. 253678-67-0, is a glycoside derivative that has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it valuable in various applications, particularly in drug delivery systems and as a chiral auxiliary in organic synthesis. The Undecyl b-D-maltopyranoside molecule consists of a glucose unit linked to a dodecyl (undecyl) group, forming a stable and water-soluble structure that facilitates its use in aqueous environments.

The significance of this compound lies in its ability to act as a surfactant and solubilizer, which is crucial for enhancing the bioavailability of poorly water-soluble drugs. In recent years, there has been a growing interest in developing novel drug delivery systems that can overcome the limitations associated with traditional oral and intravenous formulations. The Undecyl b-D-maltopyranoside has been explored as an effective component in such systems due to its ability to form micelles and stabilize emulsions.

Recent studies have highlighted the potential of Undecyl b-D-maltopyranoside in nanotechnology, particularly in the development of polymeric micelles and nanoparticles. These nanocarriers have shown promise in targeted drug delivery, allowing for precise delivery of therapeutic agents to specific sites within the body. The ability of Undecyl b-D-maltopyranoside to form stable nanoparticles with controlled sizes and surface properties makes it an ideal candidate for such applications.

In addition to its role in drug delivery, Undecyl b-D-maltopyranoside has also been investigated for its applications in biocatalysis and enzymatic reactions. Its unique glycosidic structure provides a suitable environment for enzyme binding and catalysis, making it useful in industrial processes where high specificity and efficiency are required. The compound's ability to stabilize enzymes and enhance reaction rates has been demonstrated in various biochemical processes.

The synthesis of Undecyl b-D-maltopyranoside involves a series of well-defined chemical reactions that require precise control over reaction conditions. The process typically begins with the activation of glucose derivatives followed by their coupling with undecyl halides or other suitable reagents. Advances in synthetic methodologies have enabled the production of high-purity Undecyl b-D-maltopyranoside, which is essential for its application in sensitive biological assays.

The chemical properties of CAS No. 253678-67-0, including its solubility, stability, and reactivity, have been extensively studied to optimize its use in various applications. Its solubility profile allows it to be easily incorporated into aqueous solutions, making it suitable for formulations that require water-based delivery systems. Additionally, its stability under various conditions ensures that it remains effective over prolonged periods, which is crucial for long-term storage and transportation.

In the realm of biomedical research, the potential applications of Undecyl b-D-maltopyranoside extend beyond drug delivery. It has been explored as a substrate for glycosidase enzymes, providing insights into enzyme mechanisms and aiding in the development of novel glycosidase inhibitors. These inhibitors have therapeutic implications in diseases such as cancer and diabetes, where glycosylation plays a critical role.

The use of computational modeling and molecular dynamics simulations has further enhanced our understanding of how Undecyl b-D-maltopyranoside interacts with biological molecules. These studies have provided valuable insights into its binding affinity and structural stability, which are essential parameters for designing effective drug candidates. By leveraging computational tools, researchers can predict the behavior of this compound under different conditions, thereby accelerating the development process.

The environmental impact of using CAS No. 253678-67-0 as a functional additive has also been considered. Studies have shown that it is biodegradable and does not pose significant environmental hazards when used properly. This characteristic makes it an attractive choice for industries seeking sustainable alternatives to traditional surfactants and solubilizers.

In conclusion, the multifaceted applications of Undecyl b-D-maltopyranoside highlight its importance as a versatile chemical compound in both industrial and biomedical settings. Its unique properties make it an invaluable tool for drug delivery systems, nanotechnology, biocatalysis, and enzymatic reactions. As research continues to uncover new possibilities for this compound, its role in advancing scientific and medical innovations is set to grow even further.